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Compound of Interest

Compound Name: Trimethylsilanol

Cat. No.: B090980 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety profile of chemical reagents is paramount. This guide provides a comprehensive

overview of the safety data for trimethylsilanol (TMS), a common organosilicon compound.

Core Safety Information
Chemical Identity:

Name: Trimethylsilanol

Synonyms: Hydroxytrimethylsilane[1]

CAS Number: 1066-40-6[1]

Molecular Formula: C₃H₁₀OSi[1][2][3][4]

Molecular Weight: 90.20 g/mol [3][4][5]

Hazard Identification: Trimethylsilanol is classified as a highly flammable liquid and vapor.[1]

[4][6][7][8] It is also harmful if inhaled.[1] Inhalation of high vapor concentrations may lead to

symptoms such as headache, dizziness, tiredness, nausea, and vomiting.[1][4]
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A summary of the key physical and chemical properties of trimethylsilanol is presented in the

table below.

Property Value Source(s)

Physical State Liquid [1][6]

Appearance Colorless [1][9]

Odor Characteristic [10]

Melting Point -12 °C / 10.4 °F [1]

Boiling Point 98 °C / 208.4 °F [1]

Flash Point 4 °C / 39.2 °F [1]

Density 0.8144 g/cm³ at 20 °C [8]

Water Solubility 0.995 g/L at 24 °C [11]

Vapor Pressure 19 hPa at 25 °C [11]

log Pow (Octanol/Water

Partition Coefficient)
1.22 at 25 °C [11]

pKa 11 [10][12]

Toxicological Data
The toxicological profile of trimethylsilanol has been evaluated through various studies. The

following table summarizes the key quantitative data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b090980?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC458570050&productDescription=TRIMETHYLSILANOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIT8570.3-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC458570050&productDescription=TRIMETHYLSILANOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=6644
https://www.evitachem.com/product/evt-317354
https://www.fishersci.com/store/msds?partNumber=AC458570050&productDescription=TRIMETHYLSILANOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458570050&productDescription=TRIMETHYLSILANOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458570050&productDescription=TRIMETHYLSILANOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB553&dnl=sd_-_Trimethylsilanol_CAS_1066-40-6_%28SB553%29_%28EU%29.pdf
https://hpvchemicals.oecd.org/ui/handler.axd?id=5bb368f8-9dd5-4193-aaaa-a84fcdf13d78
https://hpvchemicals.oecd.org/ui/handler.axd?id=5bb368f8-9dd5-4193-aaaa-a84fcdf13d78
https://hpvchemicals.oecd.org/ui/handler.axd?id=5bb368f8-9dd5-4193-aaaa-a84fcdf13d78
https://www.evitachem.com/product/evt-317354
https://en.wikipedia.org/wiki/Trimethylsilanol
https://www.benchchem.com/product/b090980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Species Route Value Source(s)

LD50 (Acute Oral

Toxicity)
Rat Oral 2800 mg/kg [1]

LC50 (Acute

Inhalation

Toxicity)

Rat Inhalation 3151 ppm (4 h) [1]

NOEL (No-

Observed-Effect

Level) - 28-day

repeat dose

Rat Oral 160 mg/kg/day [13][14]

NOAEL (No-

Observed-

Adverse-Effect

Level) -

Developmental

Toxicity

Rat Oral
150 mg/kg

bw/day
[11]

Fish LC50 (96 h)

Oncorhynchus

mykiss (Rainbow

Trout)

- 271 mg/L [15]

Experimental Protocols
28-Day Repeated Dose Oral Toxicity Study in Rats:

A 28-day repeated dose oral toxicity study was conducted on rats to evaluate the potential

health effects of trimethylsilanol.[13][14]

Test Guideline: The study was performed in accordance with the "Guidelines for 28-day

Repeat Dose Toxicity Testing of Chemicals" in Japan.[14]

Test Species: Crj:CD(SD) rats were used.[14]

Administration: Trimethylsilanol, with a purity of 99.8%, was administered orally to male

and female rats for 28 days.[14] The vehicle used was corn oil.[14]
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Dosage Groups: The animals were divided into groups and administered daily doses of 0

(vehicle control), 10, 40, 160, and 640 mg/kg of body weight.[13][14]

Observations: At a dose of 640 mg/kg, decreased spontaneous motor activity and a

staggering gait were observed in both sexes.[13][14] Additionally, males in this group

exhibited gait difficulty.[13][14] Suppression in body weight gain and an increase in fibrinogen

were also noted in both sexes at the highest dose.[13][14] Females in the 640 mg/kg group

showed a decrease in absolute thymus weight and an increase in relative liver weight.[13]

[14]

Recovery Period: A 14-day recovery period was included in the study.[13][14] After this

period, the suppressed body weights in males and the increased relative liver weights in

females were still observable.[14]

Results: Based on the study's findings, the No-Observed-Effect Level (NOEL) for repeated

dose toxicity was determined to be 160 mg/kg/day for both male and female rats.[13][14]

Safe Handling and Emergency Procedures
The following diagrams illustrate the logical workflows for the safe handling of trimethylsilanol
and the appropriate response in case of a spill.

Start: Handling Trimethylsilanol

Wear Appropriate PPE:
- Safety glasses with side shields or goggles

- Protective gloves
- Long-sleeved clothing

Work in a well-ventilated area

Keep away from ignition sources:
- Open flames, sparks, hot surfaces

- Use non-sparking tools
- Ground equipment

Avoid:
- Inhalation of vapors

- Contact with skin and eyes
- Ingestion

Store in a cool, dry, well-ventilated place
in a tightly closed container End: Safe Handling Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of trimethylsilanol.
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Spill Occurs

Evacuate unnecessary personnel

Remove all ignition sources

Ensure adequate ventilation

Wear appropriate personal protective equipment

Contain spill with inert absorbent material
(e.g., sand, earth)

Collect absorbed material using
spark-proof tools into a suitable,

closed container for disposal

Dispose of waste according to
local, regional, and national regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a trimethylsilanol spill.
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First Aid Measures
A summary of first aid measures in case of exposure to trimethylsilanol is provided below.

Exposure Route First Aid Measures Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[1]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[1]

Ingestion

Clean mouth with water and

drink afterwards plenty of

water.

[1]

Fire-Fighting Measures
In the event of a fire involving trimethylsilanol, the following measures should be taken.

Suitable Extinguishing Media: Water mist may be used to cool closed containers.[1] Foam,

carbon dioxide, and dry chemical are also suitable.[6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[1]

Specific Hazards: Trimethylsilanol is highly flammable.[1][6] Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[1] Containers may

explode when heated.[1]
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Hazardous Combustion Products: Combustion may produce carbon monoxide (CO), carbon

dioxide (CO₂), and silicon dioxide.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Ecological Information
Trimethylsilanol is considered harmful to aquatic organisms and may cause long-term

adverse effects in the aquatic environment.[1] It is not readily biodegradable.[11] However, it

has a low potential for bioaccumulation.[11] It is advised not to release trimethylsilanol into

the environment and to prevent it from entering surface water or sanitary sewer systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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